Cas no 175028-40-7 (2-Aminodipyrido[1,2-a:3',2-D]imidazole Hydrochloride)

2-Aminodipyrido[1,2-a:3',2-D]imidazole Hydrochloride structure
175028-40-7 structure
Product Name:2-Aminodipyrido[1,2-a:3',2-D]imidazole Hydrochloride
CAS No:175028-40-7
MF:C10H9ClN4
MW:220.65826010704
CID:906244
PubChem ID:24837713
Update Time:2025-04-19

2-Aminodipyrido[1,2-a:3',2-D]imidazole Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Aminodipyrido[1,2-a:3',2-D]imidazole Hydrochloride
    • 2-AMinodipyrido[1,2-a:3',2-d]iMidazole Hydrochloride DISCONTINUED. See A608801.
    • Pyrido[3',2':4,5]iMidazo[1,2-a]pyridin-2-aMine
    • 2-AMinodipyrido[1,2-a:3',2-d]iMidazole Hydrochloride DISCONTINUED. See A608801.
    • 2-Aminodipyrido [1,2-a]imidazole-13C2,15N Hydrochloride
    • 1,3,8-triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8,10,12-hexaen-4-amine;hydrochloride
    • NIOSH/JM5612000
    • DISCONTINUED. See A608801.'
    • 2-Aminodipyrido[1,2-a:3',2'-d]imidazole hydrochloride
    • 2-Aminodipyrido(1,2-a:3',2'-d)imidazole hydrochloride
    • Imidazo[1,2-a:5,4-b']dipyridin-2-amine hydrochloride
    • Dipyrido(1,2-a:3',2'-d)imidazole, 2-amino-, hydrochloride
    • DTXSID70647648
    • Imidazo[1,2-a:5,4-b']dipyridin-2-amine--hydrogen chloride (1/1)
    • Dipyrido[1,2-a:3',2'-d]imidazol-2-amine dihydrochloride
    • AKOS030254235
    • 175028-40-7 (unlabeled)
    • JM56120000
    • 175028-40-7
    • GLU-P-2 dihydrochloride
    • Pyrido[3',2':4,5]imidazo[1,2-a]pyridin-2-amine, hydrochloride (1:1)
    • 1,3,8-triazatricyclo[7.4.0.0?,?]trideca-2,4,6,8,10,12-hexaen-4-amine hydrochloride
    • starbld0002666
    • Dipyrido(1,2-a:3',2'-d)imidazol-2-amine, monohydrochloride
    • Inchi: 1S/C10H8N4.ClH/c11-8-5-4-7-10(13-8)14-6-2-1-3-9(14)12-7;/h1-6H,(H2,11,13);1H
    • InChI Key: DSPLNNJIMIPTPE-UHFFFAOYSA-N
    • SMILES: Cl.N12C=CC=CC1=NC1C=CC(N)=NC2=1

Computed Properties

  • Exact Mass: 220.0515740g/mol
  • Monoisotopic Mass: 220.0515740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • Melting Point: 247-251°C
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